2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide

• Molecular Formula: C17H13ClFN3O2S
• Molecular Weight: 377.8 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide
• InChI: InChI=1S/C17H13ClFN3O2S/c1-10-8-13(6-7-14(10)18)24-9-15(23)20-17-21-16(22-25-17)11-2-4-12(19)5-3-11/h2-8H,9H2,1H3,(H,20,21,22,23)
• InChI Key: ZDJNCRHODCSNQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=NC(=NS2)C3=CC=C(C=C3)F)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide is a synthetic organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of a chlorinated phenoxy group, a fluorinated phenyl group, and a thiadiazole ring, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common synthetic route includes the following steps:

Preparation of 4-chloro-3-methylphenol: This can be achieved through the chlorination of 3-methylphenol.

Formation of 4-chloro-3-methylphenoxyacetic acid: This involves the reaction of 4-chloro-3-methylphenol with chloroacetic acid under basic conditions.

Synthesis of 3-(4-fluorophenyl)-1,2,4-thiadiazole: This is typically prepared by the cyclization of appropriate precursors in the presence of sulfur and nitrogen sources.

Coupling Reaction: The final step involves the coupling of 4-chloro-3-methylphenoxyacetic acid with 3-(4-fluorophenyl)-1,2,4-thiadiazole in the presence of coupling agents like carbodiimides to form the desired acetamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of advanced catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The phenoxy and thiadiazole rings can be oxidized under strong oxidizing conditions.

Reduction: The compound can be reduced to form different derivatives, especially at the acetamide group.

Substitution: Halogen atoms in the phenyl rings can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxy or thiadiazole derivatives.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The thiadiazole ring is known to interact with biological macromolecules, potentially disrupting cellular processes and leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chloro-2-methylphenoxy)-3’-(trifluoromethyl)acetanilide
• (4-chloro-2-methylphenoxy)acetic acid sodium salt
• (4-chloro-2-methylphenoxy)acetate

Uniqueness

2-(4-chloro-3-methylphenoxy)-N-[3-(4-fluorophenyl)-1,2,4-thiadiazol-5-yl]acetamide is unique due to the presence of both a fluorinated phenyl group and a thiadiazole ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.